Cas no 919360-77-3 (5-(Cyanomethyl)-2'-deoxycytidine)
919360-77-3 structure
Product Name:5-(Cyanomethyl)-2'-deoxycytidine
CAS No:919360-77-3
MF:C11H14N4O4
MW:266.253262042999
CID:763389
Update Time:2023-08-03
5-(Cyanomethyl)-2'-deoxycytidine Chemical and Physical Properties
Names and Identifiers
-
- Cytidine, 5-(cyanomethyl)-2'-deoxy-
- 2-[4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-5-yl]acetonitrile
- 5-(Cyanomethyl)-2'-deoxycytidine
-
- Inchi: 1S/C11H14N4O4/c12-2-1-6-4-15(11(18)14-10(6)13)9-3-7(17)8(5-16)19-9/h4,7-9,16-17H,1,3,5H2,(H2,13,14,18)/t7-,8+,9+/m0/s1
- InChI Key: ADTUYFILUJEVOR-DJLDLDEBSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(CC#N)=C1)N)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 492
- XLogP3: -2.1
- Topological Polar Surface Area: 132
5-(Cyanomethyl)-2'-deoxycytidine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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